Cas no 30232-12-3 (Propanoic acid,mercapto-)

Propanoic acid,mercapto- structure
Propanoic acid,mercapto- structure
Product name:Propanoic acid,mercapto-
CAS No:30232-12-3
MF:C3H6O2S
MW:106.143539905548
CID:308158

Propanoic acid,mercapto- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,mercapto-
    • Mercaptopropionic acid
    • Propionicacid, mercapto- (7CI)
    • Inchi: 1S/C3H6O2S/c4-3(5)1-2-6/h6H,1-2H2,(H,4,5)
    • InChI Key: DKIDEFUBRARXTE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCS

Computed Properties

  • Exact Mass: 106.00888
  • Monoisotopic Mass: 106.00885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 52.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.223
  • Melting Point: 16.8 DEG C
  • Boiling Point: 217.4°Cat760mmHg
  • Flash Point: 100.7°C
  • PSA: 37.3

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